(±)-threo-Isopropylphenidate (hydrochloride)

• CAS No.: 1262795-94-7
• Product Name: (±)-threo-Isopropylphenidate (hydrochloride)
• Molecular Formula: C16H23NO2 • HCl
• Molecular Weight: 297.8
• IUPAC Name: propan-2-yl (2R)-2-phenyl-2-[(2R)-piperidin-2-yl]acetate;hydrochloride
• Standard InChI: InChI=1S/C16H23NO2.ClH/c1-12(2)19-16(18)15(13-8-4-3-5-9-13)14-10-6-7-11-17-14;/h3-5,8-9,12,14-15,17H,6-7,10-11H2,1-2H3;1H/t14-,15-;/m1./s1
• Standard InChIKey: TXNBJXUTVCOVOH-CTHHTMFSSA-N
• SMILES: CC(C)OC(=O)C(C1CCCCN1)C2=CC=CC=C2.Cl
• Description: (±)-threo-Isopropylphenidate (hydrochloride) is an analytical reference standard that is structurally categorized as a phenethylamine. It is closely related to methylphenidate and has been speculated to act as both a dopamine reuptake inhibitor and norepinephrine reuptake inhibitor. (±)-threo-Isopropylphenidate (hydrochloride) is a phenethylamine closely related to methylphenidate that is speculated to act as both a dopamine reuptake inhibitor and norepinephrine reuptake inhibitor.
• Synonyms: (αr,2r)-rel-α-phenyl-2-piperidineacetic acid, 1-methylethyl ester, monohydrochloride, dimethylphenidate, ritalinic acid isopropyl ester
• Reference: 1.Markowitz, J.S.,Zhu, H.J. and Patrick, K.S. Isopropylphenidate: An ester homolog of methylphenidate with sustained and selective dopaminergic activity and reduced drug interaction liability. J.Child Adolesc.Psychopharmacol. 23(10), 648-654 (2013).; ; 2.Markowitz, John S., Kennerly S. Patrick, and Haojie Zhu. "Isopropylphenidate for Treatment of Attention-deficit/hyperactivity Disorder and Fatigue-related Disorders and Conditions." U.S. Patent Application No. 13/384,920.
• PubChem Compound: 137699629
• Last Modified: Nov 11 2021